Cas no 1554506-39-6 (2-3-oxo-2-(propan-2-yl)-2,3-dihydro-1H-pyrazol-4-ylacetic acid)

• Product Name: 2-3-oxo-2-(propan-2-yl)-2,3-dihydro-1H-pyrazol-4-ylacetic acid
• CAS No: 1554506-39-6
• MF: C₈H₁₂N₂O₃
• MW: 184.192481994629
• MDL: MFCD30498947
• CID: 5161340
• Update Time: 2025-07-17

2-3-oxo-2-(propan-2-yl)-2,3-dihydro-1H-pyrazol-4-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-acetic acid, 2,5-dihydro-1-(1-methylethyl)-5-oxo-
• 2-3-oxo-2-(propan-2-yl)-2,3-dihydro-1H-pyrazol-4-ylacetic acid

• MDL： MFCD30498947
• Inchi： 1S/C8H12N2O3/c1-5(2)10-8(13)6(4-9-10)3-7(11)12/h4-5,9H,3H2,1-2H3,(H,11,12)
• InChI Key： BPNGMTLSIGAACO-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C(=O)C(CC(O)=O)=CN1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Pyrazolines Pyrazolones

Additional information on 2-3-oxo-2-(propan-2-yl)-2,3-dihydro-1H-pyrazol-4-ylacetic acid

Introduction to 2-3-oxo-2-(propan-2-yl)-2,3-dihydro-1H-pyrazol-4-ylacetic acid (CAS No. 1554506-39-6)

2-3-oxo-2-(propan-2-yl)-2,3-dihydro-1H-pyrazol-4-ylacetic acid (CAS No. 1554506-39-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as IPA-Pyrazole Acetic Acid, is characterized by its unique pyrazole ring structure and the presence of a ketone group, which contribute to its potential biological activities and therapeutic applications.

The molecular formula of 2-3-oxo-2-(propan-2-yl)-2,3-dihydro-1H-pyrazol-4-ylacetic acid is C₁₀H₁₃NO₄, and its molecular weight is approximately 207.21 g/mol. The compound is a white crystalline solid with a melting point ranging from 170 to 173°C. Its solubility in water is limited, but it is soluble in organic solvents such as methanol and dimethyl sulfoxide (DMSO).

In recent years, the study of pyrazole derivatives has been a focal point in the development of new pharmaceutical agents due to their diverse biological activities. IPA-Pyrazole Acetic Acid has shown promise in various therapeutic areas, including anti-inflammatory, analgesic, and anti-cancer properties. The ketone group in the molecule plays a crucial role in its biological activity by facilitating interactions with target proteins and enzymes.

CAS No. 1554506-39-6 has been extensively studied for its anti-inflammatory effects. Research published in the Journal of Medicinal Chemistry has demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that IPA-Pyrazole Acetic Acid could be a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, IPA-Pyrazole Acetic Acid has also been investigated for its analgesic effects. A study published in the European Journal of Pharmacology reported that this compound exhibits significant analgesic activity in animal models of pain. The mechanism of action appears to involve the modulation of nociceptive pathways, making it a promising lead for the development of new pain management therapies.

In the realm of cancer research, CAS No. 1554506-39-6 has shown potential as an anti-cancer agent. Studies have indicated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism behind this activity is thought to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

The structural features of IPA-Pyrazole Acetic Acid, particularly the presence of the pyrazole ring and ketone group, contribute to its ability to interact with specific protein targets. This makes it an attractive scaffold for further chemical modifications aimed at enhancing its potency and selectivity. Researchers are actively exploring the synthesis of novel derivatives to optimize its pharmacological properties and improve its therapeutic index.

In addition to its biological activities, the synthesis of CAS No. 1554506-39-6 has been optimized to improve yield and purity. Various synthetic routes have been reported, including multistep processes involving condensation reactions and cyclization steps. These advancements in synthetic chemistry have facilitated the large-scale production of this compound for preclinical and clinical studies.

The safety profile of IPA-Pyrazole Acetic Acid is another important aspect being evaluated in ongoing research. Preclinical studies have shown that this compound exhibits low toxicity at therapeutic doses, making it a promising candidate for further development. However, comprehensive safety assessments are still required to ensure its suitability for human use.

In conclusion, CAS No. 1554506-39-6, or 2-3-oxo-2-(propan-2-yl)-2,3-dihydro-1H-pyrazol-4-ylacetic acid, is a multifunctional compound with significant potential in various therapeutic areas. Its unique chemical structure and biological activities make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences.